![molecular formula C14H22N4O3 B7636972 N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-N-methylcyclobutanecarboxamide](/img/structure/B7636972.png)
N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-N-methylcyclobutanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-N-methylcyclobutanecarboxamide, also known as AICAR, is a synthetic nucleoside analog that has been extensively studied for its potential applications in scientific research. AICAR has been shown to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis, and has been investigated for its potential therapeutic effects in a variety of diseases.
Mechanism of Action
N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-N-methylcyclobutanecarboxamide activates AMPK by mimicking the effects of AMP, which is an endogenous activator of AMPK. AMPK is a key regulator of cellular energy homeostasis, and its activation leads to various metabolic effects, including increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. This compound has also been shown to have anti-inflammatory effects, and its activation of AMPK has been implicated in the regulation of autophagy and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different cell types and tissues. In muscle cells, this compound has been shown to increase glucose uptake and fatty acid oxidation, leading to increased energy production and improved exercise performance. In liver cells, this compound has been shown to decrease glucose production and improve insulin sensitivity, making it a potential therapeutic agent for diabetes. In adipose tissue, this compound has been shown to increase fatty acid oxidation and decrease lipogenesis, suggesting a potential role in the treatment of obesity.
Advantages and Limitations for Lab Experiments
N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-N-methylcyclobutanecarboxamide has several advantages as a tool for scientific research. It is a potent and specific activator of AMPK, and its effects can be easily measured using various biochemical and physiological assays. This compound is also relatively stable and can be easily synthesized in large quantities. However, this compound has some limitations as well. It can be toxic at high concentrations and can activate other signaling pathways besides AMPK, leading to potential off-target effects. Additionally, the effects of this compound can vary depending on the cell type and experimental conditions, making it important to carefully design experiments and interpret results.
Future Directions
There are several potential future directions for research on N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-N-methylcyclobutanecarboxamide. One area of interest is the development of more potent and specific activators of AMPK, which could have improved therapeutic potential. Another area of interest is the investigation of the role of this compound and AMPK in aging and age-related diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the potential use of this compound as a tool for the study of autophagy and apoptosis is an area of active research.
Synthesis Methods
N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-N-methylcyclobutanecarboxamide can be synthesized through a multistep process involving the reaction of various compounds such as 4-chloropyrimidine, ethyl acetoacetate, and N-methylcyclobutanecarboxamide. The synthesis of this compound has been extensively studied and optimized, and various methods have been developed to produce high yields of pure this compound.
Scientific Research Applications
N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-N-methylcyclobutanecarboxamide has been widely used in scientific research as a tool to study the role of AMPK in cellular metabolism and energy homeostasis. This compound has been shown to activate AMPK in various cell types, including muscle, liver, and adipose tissue, and has been investigated for its potential therapeutic effects in diseases such as diabetes, obesity, and cancer.
properties
IUPAC Name |
N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-N-methylcyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4O3/c1-3-4-8-18-11(15)10(12(19)16-14(18)21)17(2)13(20)9-6-5-7-9/h9H,3-8,15H2,1-2H3,(H,16,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTXNQVFHRBDOBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=C(C(=O)NC1=O)N(C)C(=O)C2CCC2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.